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Compound of Interest

Compound Name: NC-174

Cat. No.: B1677926 Get Quote

Application Notes and Protocols for NC-174
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These application notes and protocols are intended for informational purposes for

research use only and are not for human or veterinary use.[1] A specific Safety Data Sheet

(SDS) for NC-174 (CAS 138460-25-0), also known as 1-benzhydryl-3-(4-

cyanophenyl)guanidine acetate or CP-Dpm-GA, was not found. The following guidelines are

based on the general properties of guanidine derivatives and related compounds. Users must

conduct their own risk assessment and consult with their institution's safety office before

handling this compound.

Introduction
NC-174 is a trisubstituted guanidine and a high-potency synthetic sweetener.[1] It is supplied

as a research chemical for laboratory use. Due to the limited availability of specific safety and

toxicity data for NC-174, a cautious approach to handling and disposal is imperative. The

information provided herein is based on the known hazards of the guanidine chemical class.

Physical and Chemical Properties
A summary of the available physical and chemical data for NC-174 is presented in Table 1.
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Property Value Reference

CAS Number 138460-25-0 MedKoo Biosciences

Synonyms

CP-Dpm-GA, 1-benzhydryl-3-

(4-cyanophenyl)guanidine

acetate

MedKoo Biosciences

Molecular Formula C23H22N4O2 MedKoo Biosciences

Molecular Weight 386.46 g/mol MedKoo Biosciences

Appearance Off-white powder/solid [2]

Solubility Soluble in DMSO and ethanol Vendor Information

Storage

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).[1]

MedKoo Biosciences

Hazard Identification and Toxicology Summary
While specific toxicity data for NC-174 is unavailable, the guanidine class of compounds

presents known health hazards. Guanidine and its salts are considered toxic if ingested and

are irritating to the skin, eyes, and respiratory tract.[3]

General Hazards of Guanidine Derivatives:

Acute Oral Toxicity: Guanidine compounds are categorized as toxic upon ingestion.[3]

Skin and Eye Irritation: Direct contact can cause significant irritation to the skin and eyes.[3]

Guanidine hydrochloride is known to cause skin and serious eye irritation.[2][4][5][6]

Respiratory Irritation: Inhalation of dusts may irritate the respiratory system.[3][6]

Hygroscopic Properties: Some guanidine salts are hygroscopic and can have a desiccating

effect on tissues upon contact.[3][5]
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Engineering Controls
Work with NC-174 should be conducted in a well-ventilated laboratory, preferably within a

certified chemical fume hood, especially when handling the solid powder or preparing

solutions.

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling NC-174.

PPE Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

irritation.[3]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes.[2][6]

Lab Coat Standard laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if working

outside a fume hood or if dust

generation is significant.

To prevent inhalation of

potentially harmful dust.[3]

General Hygiene Practices
Avoid inhalation of dust and direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.
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Remove contaminated clothing promptly and wash it before reuse.

First Aid Measures
In case of exposure to NC-174, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[4][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[2][4][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Accidental Release and Spill Cleanup
Small Spills:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

Large Spills:
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Evacuate the area.

Prevent the spread of dust.

Contact your institution's environmental health and safety department for guidance on

cleanup.

Disposal Procedures
Dispose of NC-174 and any contaminated materials in accordance with all applicable federal,

state, and local regulations.

Waste Characterization: Due to the cyano group in its structure, there is a potential for the

formation of hydrogen cyanide if exposed to strong acids. Therefore, NC-174 waste should

be considered hazardous.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

management program. Do not dispose of it down the drain or in the regular trash.

Experimental Protocols and Workflows
Preparation of Stock Solutions
The following workflow outlines the preparation of stock solutions of NC-174.

Preparation

Start Weigh NC-174
in a fume hood

1. Dissolve in
appropriate solvent

(e.g., DMSO)

2. Vortex to ensure
complete dissolution

3. Aliquot into
smaller volumes

4. Store at -20°C
or -80°C

5.
End

Click to download full resolution via product page

Caption: Workflow for preparing NC-174 stock solutions.
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Signaling Pathway (Hypothetical)
As NC-174 is a synthetic sweetener, it is hypothesized to interact with sweet taste receptors,

which are G-protein coupled receptors (GPCRs). The general signaling pathway for sweet taste

reception is illustrated below.
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Hypothetical Signaling Pathway for NC-174

NC-174

Sweet Taste Receptor
(T1R2/T1R3 GPCR)

Binds to

G-protein (Gustducin)
Activation

Adenylate Cyclase
Activation

Increased
cAMP

PKA Activation

Ion Channel
Phosphorylation

Cell
Depolarization

Neurotransmitter
Release

Signal to Brain
(Sweet Perception)
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Caption: Hypothetical sweet taste signaling pathway for NC-174.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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